Cas no 531-14-6 (Coproporphyrin I, 85%(contains 13% Coproporphyrin lll))

Coproporphyrin I, 85%(contains 13% Coproporphyrin lll) Properties

Names and Identifiers

• 3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid
• Coproporphyrin I
• 3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid
• 737250
• 3,8,13,18-tetramethyl-21H,23H-porphyrin 2,7,12,17-tetrapropionic acid
• coproporphyrin I-3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid
• coproporphyrine I
• coproporphyrin-I tetracarboxylic acid
• C05769
• 21H,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl- (VA
• CHEBI:28421
• 3-[(4Z,10Z,15Z,19Z)-7,12,17-Tris-(2-carboxy-ethyl)-3,8,13,18-tetramethyl-22,24-dihydro-porphin-2-yl]-propionic acid
• DTXSID90883425
• 2,7,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl- (VAN)
• Coproporphyrin I, 85per cent(contain 13per cent Coproporphyrin lll)
• 3-[(1Z,4Z,9Z,15Z)-7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• 2,7,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-
• SCHEMBL578776
• NSC-267073
• 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid
• BW4SWA9YWC
• NSC267073
• FT-0665165
• 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl- (VAN)
• 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl-
• EINECS 208-502-3
• SCHEMBL578775
• NSC 267073
• 3-[9,14,19-tris(2-carboxyethyl)-5,10,15,20-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1{3,6}.1{8,11}.1{13,16}]tetracosa-1,3(24),4,6,8,10,12,14,16(22),17,19-undecaen-4-yl]propanoic acid
• Q26841013
• 531-14-6
• 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropanoic acid
• 21H,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl
• Koproporphyrin I
• 2,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-
• VORBHEGMEBOMMB-JRHDEHKPSA-N
• Q27103688
• GLXC-20009
• VORBHEGMEBOMMB-AULBMZIGSA-N
• CP-I
• 69477-27-6
• +Expand

• InChIKey： VORBHEGMEBOMMB-JRHDEHKPSA-NCopyCopied
• Inchi： InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29/h13-16,37,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/b25-13-,26-14-,27-15-,28-16-,29-14-,30-13-,31-16-,32-15-CopyCopied
• SMILES： Cc1c2/cc/3\nc(/cc\4/c(c(/c(/[nH]4)c/c5n/c(c\c(c1CCC(=O)O)[nH]2)/C(=C5CCC(=O)O)C)C)CCC(=O)O)C(=C3CCC(=O)O)CCopyCopied

Computed Properties

• Exact Mass: 654.26900
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 12
• Monoisotopic Mass: 654.269
• Heavy Atom Count: 48
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 207A^2

Experimental Properties

• LogP: 3.09360
• PSA: 205.50000
• Refractive Index: 1.638
• Boiling Point: 1258.0±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 714.6±34.3 °C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• Density: 1.4±0.1 g/cm3